Cas no 1258440-83-3 (5-Iodo-2-isopropoxybenzonitrile)

• Product Name: 5-Iodo-2-isopropoxybenzonitrile
• CAS No: 1258440-83-3
• MF: C₁₀H₁₀INO
• MW: 287.096974849701
• CID: 2115045
• Update Time: 2023-08-04

5-Iodo-2-isopropoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-iodo-2-isopropoxybenzonitrile
• 5-iodo-2-propan-2-yloxybenzonitrile
• 5-Iodo-2-isopropoxy-benzonitrile
• DWNKGDSMGFGXPG-UHFFFAOYSA-N
• 5-Iodo-2-[(propan-2-yl)oxy]benzonitrile
• Benzonitrile, 5-iodo-2-(1-methylethoxy)-
• 5-Iodo-2-isopropoxybenzonitrile

• Inchi： 1S/C10H10INO/c1-7(2)13-10-4-3-9(11)5-8(10)6-12/h3-5,7H,1-2H3
• InChI Key： DWNKGDSMGFGXPG-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C#N)C=1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 33